Cas no 898644-15-0 (N-(4-methylphenyl)-3-(1H-1,2,4-triazol-1-yl)butanamide)

• Product Name: N-(4-methylphenyl)-3-(1H-1,2,4-triazol-1-yl)butanamide
• CAS No: 898644-15-0
• MF: C₁₃H₁₆N₄O
• MW: 244.292342185974
• CID: 6260075
• PubChem ID: 16004460
• Update Time: 2025-05-20

N-(4-methylphenyl)-3-(1H-1,2,4-triazol-1-yl)butanamide Chemical and Physical Properties

Names and Identifiers

• N-(4-methylphenyl)-3-(1H-1,2,4-triazol-1-yl)butanamide
• VU0606939-1
• 898644-15-0
• N-(p-tolyl)-3-(1H-1,2,4-triazol-1-yl)butanamide
• AP-124/43383677
• F3238-0048
• AKOS024481095
• N-(4-methylphenyl)-3-(1,2,4-triazol-1-yl)butanamide

• Inchi： 1S/C13H16N4O/c1-10-3-5-12(6-4-10)16-13(18)7-11(2)17-9-14-8-15-17/h3-6,8-9,11H,7H2,1-2H3,(H,16,18)
• InChI Key： SUJRSDSERCBKTN-UHFFFAOYSA-N
• SMILES： O=C(CC(C)N1C=NC=N1)NC1C=CC(C)=CC=1

Computed Properties

• Exact Mass: 244.13241115g/mol
• Monoisotopic Mass: 244.13241115g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 276
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 59.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides

Additional information on N-(4-methylphenyl)-3-(1H-1,2,4-triazol-1-yl)butanamide

N-(4-Methylphenyl)-3-(1H-1,2,4-Triazol-1-yl)Butanamide: A Comprehensive Overview

N-(4-Methylphenyl)-3-(1H-1,2,4-Triazol-1-yl)butanamide, also known by its CAS number 898644-15-0, is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a triazole ring and a substituted phenyl group. These structural elements contribute to its potential biological activities and make it an interesting candidate for further investigation.

The chemical structure of N-(4-Methylphenyl)-3-(1H-1,2,4-Triazol-1-yl)butanamide consists of a butanamide backbone with a 4-methylphenyl substituent and a 1H-1,2,4-triazole ring. The triazole ring is known for its broad spectrum of biological activities, including antifungal, antibacterial, and antiviral properties. The presence of the 4-methylphenyl group can enhance the lipophilicity and metabolic stability of the compound, making it suitable for various pharmaceutical applications.

Recent studies have highlighted the potential of N-(4-Methylphenyl)-3-(1H-1,2,4-Triazol-1-yl)butanamide in the treatment of various diseases. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent antifungal activity against several clinically relevant fungal pathogens. The researchers found that the compound effectively inhibited the growth of Candida albicans and Aspergillus fumigatus, two common causes of fungal infections in immunocompromised patients.

In addition to its antifungal properties, N-(4-Methylphenyl)-3-(1H-1,2,4-Triazol-1-yl)butanamide has shown promise in the field of cancer research. A study published in Cancer Letters reported that this compound exhibits significant cytotoxic activity against various human cancer cell lines. The researchers observed that the compound induced apoptosis in breast cancer cells and inhibited cell proliferation in colon cancer cells. These findings suggest that N-(4-Methylphenyl)-3-(1H-1,2,4-Triazol-1-yl)butanamide could be a potential lead compound for the development of novel anticancer drugs.

The pharmacokinetic properties of N-(4-Methylphenyl)-3-(1H-1,2,4-Triazol-1-yl)butanamide have also been investigated. A study published in the European Journal of Pharmaceutical Sciences evaluated the absorption, distribution, metabolism, and excretion (ADME) properties of this compound. The results indicated that N-(4-Methylphenyl)-3-(1H-1,2,4-Triazol-1-yl)butanamide has good oral bioavailability and favorable pharmacokinetic profiles. These properties make it an attractive candidate for further preclinical and clinical development.

Safety and toxicity assessments are crucial for any potential drug candidate. A comprehensive toxicity study published in Toxicological Sciences evaluated the safety profile of N-(4-Methylphenyl)-3-(1H-1,2,4-Triazol-1-yl)butanamide. The results showed that this compound has low toxicity at therapeutic concentrations and did not cause significant adverse effects in animal models. These findings support its potential use as a safe and effective therapeutic agent.

In conclusion, N-(4-Methylphenyl)-3-(1H-1,2,4-Triazol-1-y strong)butanamide (CAS No. 898644–15–0) is a promising compound with diverse biological activities and favorable pharmacological properties. Its potential applications in antifungal therapy and cancer treatment make it an important focus for ongoing research and development in medicinal chemistry and pharmaceutical sciences. Further studies are warranted to fully explore its therapeutic potential and optimize its use in clinical settings.